Cas no 2287334-23-8 (1-(2-cyclopropoxyethyl)-6-fluoro-1H-1,2,3-benzotriazole-7-carboxylic acid)

• Product Name: 1-(2-cyclopropoxyethyl)-6-fluoro-1H-1,2,3-benzotriazole-7-carboxylic acid
• CAS No: 2287334-23-8
• MF: C₁₂H₁₂FN₃O₃
• MW: 265.240386009216
• CID: 6221332
• PubChem ID: 165737938
• Update Time: 2025-09-28

1-(2-cyclopropoxyethyl)-6-fluoro-1H-1,2,3-benzotriazole-7-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-6750471
• 2287334-23-8
• 1-(2-cyclopropoxyethyl)-6-fluoro-1H-1,2,3-benzotriazole-7-carboxylic acid

• Inchi： 1S/C12H12FN3O3/c13-8-3-4-9-11(10(8)12(17)18)16(15-14-9)5-6-19-7-1-2-7/h3-4,7H,1-2,5-6H2,(H,17,18)
• InChI Key： LYNFLCWIPPYWPV-UHFFFAOYSA-N
• SMILES： FC1C=CC2=C(C=1C(=O)O)N(CCOC1CC1)N=N2

Computed Properties

• Exact Mass: 265.08626942g/mol
• Monoisotopic Mass: 265.08626942g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 353
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 77.2Ų

Additional information on 1-(2-cyclopropoxyethyl)-6-fluoro-1H-1,2,3-benzotriazole-7-carboxylic acid

Research Briefing on 1-(2-cyclopropoxyethyl)-6-fluoro-1H-1,2,3-benzotriazole-7-carboxylic acid (CAS: 2287334-23-8)

In recent years, the compound 1-(2-cyclopropoxyethyl)-6-fluoro-1H-1,2,3-benzotriazole-7-carboxylic acid (CAS: 2287334-23-8) has garnered significant attention in the field of chemical biology and pharmaceutical research. This benzotriazole derivative has shown promising potential in various therapeutic applications, particularly as a key intermediate in the synthesis of novel drug candidates. The unique structural features of this compound, including the cyclopropoxyethyl and fluorine substituents, contribute to its distinct pharmacological properties and reactivity.

Recent studies have focused on elucidating the synthetic pathways and optimizing the yield of 1-(2-cyclopropoxyethyl)-6-fluoro-1H-1,2,3-benzotriazole-7-carboxylic acid. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an efficient multi-step synthesis route starting from commercially available 6-fluoro-1H-benzotriazole-7-carboxylic acid. The key step involved the introduction of the cyclopropoxyethyl group via a nucleophilic substitution reaction, achieving an overall yield of 65%. The researchers also highlighted the compound's stability under various pH conditions, making it suitable for further derivatization.

The pharmacological potential of this compound has been explored in several preclinical studies. One notable investigation revealed its role as a potent inhibitor of specific kinase enzymes involved in inflammatory pathways. The presence of the fluorine atom at the 6-position was found to enhance binding affinity to the target proteins, while the cyclopropoxyethyl moiety improved metabolic stability. These findings suggest that 1-(2-cyclopropoxyethyl)-6-fluoro-1H-1,2,3-benzotriazole-7-carboxylic acid could serve as a valuable scaffold for developing anti-inflammatory agents.

In addition to its therapeutic applications, recent research has examined the compound's physicochemical properties. Computational modeling studies have provided insights into its molecular interactions and potential for further structural optimization. The compound's logP value of 2.1 and moderate solubility in aqueous buffers indicate favorable drug-like properties, supporting its potential as a lead compound in drug discovery programs.

Ongoing research is investigating the compound's utility in targeted drug delivery systems. Preliminary results suggest that modifications to the carboxylic acid group can enable conjugation with various drug carriers, potentially enhancing bioavailability and tissue specificity. These developments position 1-(2-cyclopropoxyethyl)-6-fluoro-1H-1,2,3-benzotriazole-7-carboxylic acid as a versatile building block in pharmaceutical chemistry.

As research progresses, the safety profile of this compound is being thoroughly evaluated. Recent toxicology studies in animal models have shown favorable results, with no significant adverse effects observed at therapeutic doses. However, further investigations are needed to fully understand its pharmacokinetic properties and potential drug-drug interactions before advancing to clinical trials.

The growing body of research on 1-(2-cyclopropoxyethyl)-6-fluoro-1H-1,2,3-benzotriazole-7-carboxylic acid underscores its importance in modern drug discovery. With its unique chemical structure and demonstrated biological activities, this compound represents a promising avenue for developing novel therapeutic agents across multiple disease areas. Future studies will likely focus on expanding its applications and optimizing its pharmacological profile for specific clinical indications.